Cas no 17217-83-3 (Acetic-18O2 acid(6CI,8CI,9CI))
Acetic-18O2 acid(6CI,8CI,9CI) structure
Product Name:Acetic-18O2 acid(6CI,8CI,9CI)
CAS No:17217-83-3
MF:C2H4O2
MW:64.0514822006226
CID:122179
PubChem ID:24872306
Update Time:2025-04-18
Acetic-18O2 acid(6CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetic-18O2 acid(6CI,8CI,9CI)
- ACETIC ACID, [18O2 ]
- Acetic acid-18O2
- ACETIC-18O 2 ACID
- ACETIC-18O2 ACID, 95 ATOM % 18O
- 17217-83-3
- DTXSID60583900
- (~18~O_2_)Acetic acid
- Acetic acid-18O2, 95 atom % 18O
- J-010805
-
- MDL: MFCD01075642
- Inchi: 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i3+2,4+2
- InChI Key: QTBSBXVTEAMEQO-NUQCWPJISA-N
- SMILES: [18OH]C(C)=[18O]
Computed Properties
- Exact Mass: 64.02961935g/mol
- Monoisotopic Mass: 64.02961935g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 31
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: liquid
- Density: 1.116 g/mL at 25 °C
- Melting Point: 16.2 °C (lit.)
- Boiling Point: 117-118 °C(lit.)
- Flash Point: Fahrenheit: 104 ° f
Celsius: 40 ° c - Refractive Index: n20/D 1.3715(lit.)
- Solubility: Not determined
Acetic-18O2 acid(6CI,8CI,9CI) Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H226-H314
- Warning Statement: P280-P305+P351+P338-P310
- Hazardous Material transportation number:UN 2789 8/PG 2
- WGK Germany:3
- Hazard Category Code: 10-35
- Safety Instruction: 16-26-36/37/39-45
-
Hazardous Material Identification:
- Risk Phrases:10-35
Acetic-18O2 acid(6CI,8CI,9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 487791-100MG |
Acetic-18O2 acid(6CI,8CI,9CI) |
17217-83-3 | 100mg |
¥6511.22 | 2023-12-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-227190-100mg |
Acetic acid-18O2, |
17217-83-3 | 100mg |
¥3557.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-227190-100 mg |
Acetic acid-18O2, |
17217-83-3 | 100MG |
¥3,557.00 | 2023-07-11 |
Acetic-18O2 acid(6CI,8CI,9CI) Related Literature
-
Lingxin Kong,Zixin Deng,Delin You Nat. Prod. Rep. 2022 39 2057
17217-83-3 (Acetic-18O2 acid(6CI,8CI,9CI)) Related Products
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